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Compound of Interest

Compound Name: 16(S)-Hete

Cat. No.: B15582553 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

16(S)-Hydroxyeicosatetraenoic acid (16(S)-HETE). The following procedures are designed to

ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Essential Safety Information: Chemical and Physical
Properties
16(S)-HETE is a biologically active metabolite of arachidonic acid.[1][2][3] Understanding its

properties is crucial for safe handling.

Property Value

Formal Name
16S-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic

acid

CAS Number 183509-23-1

Molecular Formula C₂₀H₃₂O₃[1]

Molecular Weight 320.5 g/mol [1][4]

Appearance Typically supplied as a solution in ethanol[1]

Solubility
Soluble in DMF, DMSO, and Ethanol. Sparingly

soluble in aqueous buffers.[1][2]
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Personal Protective Equipment (PPE)
When handling 16(S)-HETE, appropriate personal protective equipment is mandatory to

minimize exposure.[5] The following PPE should be used as a minimum standard of protection.

[6][7]

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes.[8][9]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn.[8] Given

that 16(S)-HETE is often dissolved in ethanol, ensure the chosen gloves are resistant to this

solvent. Always inspect gloves for any signs of degradation or puncture before use.

Body Protection: A standard laboratory coat should be worn to protect the skin and clothing.

[7] For procedures with a higher risk of splashing, a chemical-resistant apron may be

necessary.

Respiratory Protection: While respiratory protection is not typically required for handling

small quantities in a well-ventilated area, a respirator may be necessary if there is a risk of

aerosolization or if working outside of a fume hood.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

16(S)-HETE is typically stored at -20°C to maintain its stability. Confirm the recommended

storage temperature on the product's data sheet.

Store the container in a designated, clearly labeled area for potent bioactive lipids.

Handling Procedures:

All handling of 16(S)-HETE should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.
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Before opening, allow the container to equilibrate to room temperature to prevent

condensation from entering the vial.

Use only clean, chemical-resistant tools and labware.

When preparing solutions, add the solvent to the 16(S)-HETE slowly to avoid splashing.

Keep the container tightly sealed when not in use to prevent solvent evaporation and

potential degradation.

Disposal Plan
Proper disposal of 16(S)-HETE and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Collection:

All solutions containing 16(S)-HETE and any solvents used for rinsing should be collected as

hazardous chemical waste.[10]

Do not dispose of 16(S)-HETE down the drain.[10]

Solid waste, such as contaminated pipette tips, gloves, and paper towels, should be placed

in a designated hazardous waste container.

Container Disposal:

Empty 16(S)-HETE containers must be triple-rinsed with an appropriate solvent (e.g.,

ethanol).[10]

The first rinseate must be collected and disposed of as hazardous waste.[10] Subsequent

rinses should also be collected as hazardous waste.

After thorough rinsing and air-drying, the container can be disposed of according to

institutional guidelines for clean glassware or plastic.
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Experimental Protocol: Quantification of HETEs in
Biological Samples
The following is a generalized protocol for the quantification of HETEs, including 16(S)-HETE,

in biological samples using liquid chromatography-mass spectrometry (LC-MS).

Materials:

Biological sample (e.g., plasma, tissue homogenate)

Deuterium-labeled internal standards (e.g., d8-16(S)-HETE)

Methanol/acetonitrile (1:1, v/v) solution for extraction

Solid-phase extraction (SPE) cartridges

LC-MS system

Methodology:

Sample Preparation:

To a 20 mg sample, add 200 µL of a methanol/acetonitrile (1:1, v/v) solution containing the

internal standards.[11]

Homogenize the sample using a tissue disruptor.

To precipitate proteins, incubate the mixture at -20°C for 30 minutes.[11]

Centrifuge at 11,000 x g at 4°C for 10 minutes.[11]

Collect the supernatant. Repeat the extraction process on the pellet and combine the

supernatants.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge according to the manufacturer's instructions.
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Load the extracted sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the HETEs using an appropriate solvent.

LC-MS Analysis:

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the sample in the mobile phase.

Inject the sample into the LC-MS system for analysis.

Quantify the amount of 16(S)-HETE by comparing the peak area of the analyte to that of

the internal standard.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling 16(S)-HETE in a laboratory

setting.

Preparation Handling Disposal

Risk Assessment Select & Don PPE Receiving & Storage Experimentation in Fume Hood Segregate Waste Decontaminate & Clean Final Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 16(S)-HETE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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